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Compound of Interest

Compound Name: ZD 7155(hydrochloride)

Cat. No.: B1682414 Get Quote

Essential Safety and Handling of ZD 7155
(hydrochloride)
For researchers, scientists, and drug development professionals, the following provides

immediate safety and logistical information for handling ZD 7155 (hydrochloride). This guidance

is compiled from general laboratory safety principles and data from analogous compounds, as

a specific Safety Data Sheet (SDS) for ZD 7155 (hydrochloride) is not publicly available. ZD

7155 is a potent and selective AT1 receptor antagonist.

Hazard Identification and Personal Protective Equipment
While specific GHS classifications for ZD 7155 (hydrochloride) are not available, it is prudent to

handle it as a potentially hazardous compound. The primary routes of exposure in a laboratory

setting are inhalation of powder and skin or eye contact.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

Eye/Face Protection
Safety Glasses with side

shields or Goggles

Must comply with ANSI Z87.1

standards.

Skin Protection Laboratory Coat Standard, full-sleeved lab coat.

Gloves
Nitrile or latex gloves. Check

for tears before use.

Respiratory Protection
Not generally required for

small quantities

Use a NIOSH-approved

respirator if handling large

quantities or if dust is

generated.

Safe Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

the safety of laboratory personnel.

Operational Plan:

Preparation: Before handling, ensure the work area (e.g., a chemical fume hood or a

designated benchtop) is clean and uncluttered. Have all necessary equipment, including

PPE, readily available.

Weighing and Aliquoting: Handle the solid compound in a well-ventilated area. To minimize

dust formation, avoid pouring the powder. Use a spatula to transfer the material.

Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to

prevent splashing.

Spill Management: In case of a small spill, gently sweep up the solid material, avoiding dust

generation, and place it in a sealed container for disposal. For liquid spills, absorb with an

inert material and place in a sealed container.

Hygiene: Always wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.
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Storage Conditions:

Parameter Recommendation

Temperature Store at -20°C for long-term storage.

Atmosphere
Keep in a tightly sealed container, protected

from moisture.

Light Protect from light.

Disposal Plan
Dispose of ZD 7155 (hydrochloride) and any contaminated materials in accordance with local,

state, and federal regulations.

Waste Collection: Collect waste material, including unused compound and contaminated

disposables (e.g., gloves, weighing paper), in a clearly labeled, sealed container.

Waste Segregation: Do not mix with other chemical waste unless instructed to do so by your

institution's environmental health and safety (EHS) office.

Disposal Request: Contact your institution's EHS office to arrange for proper disposal. Do

not pour down the drain or discard in regular trash.

Visualized Experimental Workflow and Signaling
Pathway
To further aid in the safe and effective use of ZD 7155 (hydrochloride), the following diagrams

illustrate a typical handling workflow and the biological pathway in which the compound is

active.
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Caption: Workflow for Safe Handling of ZD 7155 (hydrochloride).
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Caption: Simplified Renin-Angiotensin System (RAS) Pathway showing the point of action for

ZD 7155.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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